![molecular formula C27H24N4O4S B6230752 N-({4-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)sulfamoyl]phenyl}methyl)naphthalene-2-carboxamide CAS No. 2408971-60-6](/img/no-structure.png)
N-({4-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)sulfamoyl]phenyl}methyl)naphthalene-2-carboxamide
Description
The compound is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . The compound is a semiconducting organic molecule with a π-conjugated polycyclic system . It is a strong electron donor molecule that can be used for n-type doping .
Synthesis Analysis
Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia . The compound was synthesized by reacting 4-aminoantipyrine and benzoylisothiocynate in equimolar ratio .Molecular Structure Analysis
The compound has an empirical formula of C17H21N3 . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen . Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms .Chemical Reactions Analysis
The compound shows conductivity of 2 × 10 −3 S/cm as a dopant . It also acts as a reagent for the reductive transformation of organic compounds .Physical And Chemical Properties Analysis
The compound is a solid with a melting point of 105-110 °C . It is highly soluble in water and other polar solvents .Future Directions
Imidazole has become an important synthon in the development of new drugs . The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc . Therefore, this compound could potentially be used in the development of new drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of naphthalene-2-carboxylic acid with N-(4-aminophenyl)methanesulfonamide, followed by the reaction of the resulting intermediate with 1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonyl chloride.", "Starting Materials": [ "Naphthalene-2-carboxylic acid", "N-(4-aminophenyl)methanesulfonamide", "1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonyl chloride" ], "Reaction": [ "Step 1: Naphthalene-2-carboxylic acid is reacted with thionyl chloride to form naphthalene-2-carboxylic acid chloride.", "Step 2: N-(4-aminophenyl)methanesulfonamide is reacted with naphthalene-2-carboxylic acid chloride in the presence of triethylamine to form N-(4-aminophenyl)methyl-naphthalene-2-carboxamide.", "Step 3: 1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonyl chloride is reacted with N-(4-aminophenyl)methyl-naphthalene-2-carboxamide in the presence of triethylamine to form N-({4-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)sulfamoyl]phenyl}methyl)naphthalene-2-carboxamide." ] } | |
CAS RN |
2408971-60-6 |
Molecular Formula |
C27H24N4O4S |
Molecular Weight |
500.6 |
Purity |
95 |
Origin of Product |
United States |
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